(3-BUTOXYPHENYL)(2-METHYLPIPERIDINO)METHANONE

• IUPAC Name: (3-butoxyphenyl)-(2-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H25NO2/c1-3-4-12-20-16-10-7-9-15(13-16)17(19)18-11-6-5-8-14(18)2/h7,9-10,13-14H,3-6,8,11-12H2,1-2H3
• InChI Key: CYJGCKRQMNPDIE-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)N2CCCCC2C
• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol

Description

1-(3-Butoxybenzoyl)-2-methylpiperidine is an organic compound characterized by a piperidine ring substituted with a butoxybenzoyl group and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3-BUTOXYPHENYL)(2-METHYLPIPERIDINO)METHANONE typically involves the acylation of 2-methylpiperidine with 3-butoxybenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane at a controlled temperature to ensure optimal yield.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for large-scale production. The product is then purified using techniques such as recrystallization or chromatography to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Butoxybenzoyl)-2-methylpiperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride to convert the carbonyl group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, where the butoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

1-(3-Butoxybenzoyl)-2-methylpiperidine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-BUTOXYPHENYL)(2-METHYLPIPERIDINO)METHANONE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

3-Butoxybenzoyl chloride: A precursor in the synthesis of (3-BUTOXYPHENYL)(2-METHYLPIPERIDINO)METHANONE.

3-(3-Butoxybenzoyl)-1-(4-chloro-3-nitrophenyl)thiourea: A structurally related compound with different functional groups.

Uniqueness: 1-(3-Butoxybenzoyl)-2-methylpiperidine is unique due to its specific substitution pattern on the piperidine ring, which imparts distinct chemical and biological properties compared to other similar compounds.